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Compound of Interest

Compound Name: 4-Hydroxybenzyl cyanide

Cat. No.: B020548 Get Quote

An In-depth Technical Guide to 4-Hydroxybenzyl Cyanide

Introduction
4-Hydroxybenzyl cyanide, also known as (4-hydroxyphenyl)acetonitrile, is an aromatic

hydroxynitrile compound.[1][2] Its chemical structure consists of a phenylacetonitrile core

substituted with a hydroxyl group at the para-position. This bifunctional nature makes it a

versatile intermediate in organic synthesis, particularly in the pharmaceutical and chemical

industries.[3][4] It serves as a crucial building block for the synthesis of various active

pharmaceutical ingredients (APIs) and other fine chemicals.[3][4][5]

Chemical and Physical Properties
The chemical and physical properties of 4-Hydroxybenzyl cyanide are summarized in the

table below. This data is essential for its handling, storage, and application in various chemical

reactions.
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Property Value Source

CAS Number 14191-95-8 [1][2][6]

Molecular Formula C₈H₇NO [1][2][6]

Molecular Weight 133.15 g/mol [1][2]

Appearance
Light brown to beige or yellow

solid/powder/crystal
[1][6][7]

Melting Point 67-74 °C [1][8]

Boiling Point 329-330 °C at 760 mmHg [1][2][8]

Solubility

Slightly soluble in water.

Soluble in Chloroform, DMSO,

and Methanol (Slightly).

[1][6]

pKa 9.63 ± 0.13 (Predicted) [1][6]

Flash Point 178 °C [1]

IUPAC Name 2-(4-hydroxyphenyl)acetonitrile [2][6]

InChI Key
AYKYOOPFBCOXSL-

UHFFFAOYSA-N
[1]

Canonical SMILES C1=CC(=CC=C1CC#N)O [2]

Synthesis of 4-Hydroxybenzyl Cyanide
Several synthetic routes for the preparation of 4-Hydroxybenzyl cyanide have been reported.

A common method involves the demethylation of 2-(4-methoxyphenyl)acetonitrile. Another

approach utilizes the reaction of 4-acetoxybenzyl acetate with potassium cyanide.

General Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis and purification of 4-
Hydroxybenzyl cyanide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b020548#4-hydroxybenzyl-cyanide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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